Cas no 37803-53-5 (1-Pentyn-3-ol, 4-methyl-3-(1-methylethyl)-1-phenyl-)
37803-53-5 structure
Product Name:1-Pentyn-3-ol, 4-methyl-3-(1-methylethyl)-1-phenyl-
CAS No:37803-53-5
MF:C15H20O
MW:216.318704605103
CID:1486103
Update Time:2024-08-24
1-Pentyn-3-ol, 4-methyl-3-(1-methylethyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Pentyn-3-ol, 4-methyl-3-(1-methylethyl)-1-phenyl-
- 4-Methyl-3-(1-methylethyl)-1-phenyl-1-pentyn-3-ol
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- Inchi: 1S/C15H20O/c1-12(2)15(16,13(3)4)11-10-14-8-6-5-7-9-14/h5-9,12-13,16H,1-4H3
- InChI Key: ZKDBRNGAPISMTA-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1)#CC(C(C)C)(O)C(C)C
Computed Properties
- Exact Mass: 216.1515
Experimental Properties
- Density: 0.98±0.1 g/cm3(Predicted)
- Boiling Point: 315.3±25.0 °C(Predicted)
- PSA: 20.23
- pka: 12.80±0.29(Predicted)
1-Pentyn-3-ol, 4-methyl-3-(1-methylethyl)-1-phenyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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